Cas no 2137741-27-4 (1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-)

• Product Name: 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-
• CAS No: 2137741-27-4
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5257689
• Update Time: 2025-06-09

1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-

• Inchi： 1S/C13H26N2O/c1-4-5-12(16)15-8-6-11(7-9-15)13(2,3)10-14/h11H,4-10,14H2,1-3H3
• InChI Key： PGVSOXSMUCXBSN-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(C)(C)CN)CC1)(=O)CCC

Additional information on 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-

Introduction to 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- (CAS No. 2137741-27-4)

1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- (CAS No. 2137741-27-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring and a substituted butanone moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The structure of 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- is particularly noteworthy. The piperidine ring, a six-membered heterocyclic amine, is a common structural motif found in many biologically active compounds. It provides the molecule with a flexible conformation that can interact with various biological targets. The amino group attached to the piperidine ring further enhances its reactivity and potential for forming hydrogen bonds, which are crucial for many biological processes. The butanone moiety, on the other hand, introduces a ketone functional group that can participate in various chemical reactions, including nucleophilic addition and condensation reactions.

In the context of pharmaceutical research, 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, one study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that it could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- has also been investigated for its use in chemical synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the synthesis of various heterocyclic compounds and natural products. For example, a study published in Organic Letters demonstrated the efficient synthesis of several bioactive compounds using this molecule as a key intermediate.

The safety profile of 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- is another important aspect to consider. While detailed toxicological data may still be limited, preliminary studies suggest that it exhibits low toxicity at reasonable concentrations. However, as with any chemical compound used in research or industrial settings, appropriate safety measures should be followed to ensure safe handling and storage.

In terms of analytical methods, several techniques have been developed to characterize and quantify 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used for its identification and quantification in complex mixtures. These methods provide high sensitivity and specificity, making them invaluable tools for both research and quality control purposes.

The future prospects for 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- are promising. Ongoing research continues to uncover new applications and potential uses for this compound. As our understanding of its properties deepens, it is likely that we will see more innovative applications in both pharmaceutical and chemical industries. Additionally, advancements in synthetic methods and analytical techniques will further enhance its utility and accessibility.

In conclusion, 1-Butanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- (CAS No. 2137741-27-4) is a versatile compound with significant potential in various fields of research and development. Its unique structure and properties make it an attractive candidate for further exploration and optimization. As research progresses, it is expected to play an increasingly important role in the development of new drugs and chemical products.